Cas no 175712-66-0 (2-(3-Chlorophenyl)-1-phenyl-1H-benzodimidazole)

• Product Name: 2-(3-Chlorophenyl)-1-phenyl-1H-benzodimidazole
• CAS No: 175712-66-0
• MF: C₁₉H₁₃ClN₂
• MW: 304.772923231125
• CID: 1024305
• PubChem ID: 19353959
• Update Time: 2025-07-18

2-(3-Chlorophenyl)-1-phenyl-1H-benzodimidazole Chemical and Physical Properties

Names and Identifiers

• 2-(3-Chlorophenyl)-1-phenyl-1H-benzo[d]imidazole
• AK101304
• ANW-60307
• CTK8B8422
• KB-221695
• SureCN8011269
• 1-Phenyl-2-(3-chlorophenyl)benzimidazole
• 2-(3-chlorophenyl)-1-phenylbenzimidazole
• 175712-66-0
• 2-(3-Chlorophenyl)-1-phenyl-1H-benzimidazole
• SCHEMBL8011269
• DTXSID80598298
• 2-(3-Chlorophenyl)-1-phenyl-1H-benzodimidazole

• MDL： MFCD23135293
• Inchi： 1S/C19H13ClN2/c20-15-8-6-7-14(13-15)19-21-17-11-4-5-12-18(17)22(19)16-9-2-1-3-10-16/h1-13H
• InChI Key： FAPPVINMATUQCU-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1=NC2C=CC=CC=2N1C1C=CC=CC=1

Computed Properties

• Exact Mass: 304.07689
• Monoisotopic Mass: 304.0767261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• PSA: 17.82

Additional information on 2-(3-Chlorophenyl)-1-phenyl-1H-benzodimidazole

Comprehensive Overview of 2-(3-Chlorophenyl)-1-phenyl-1H-benzodimidazole (CAS No. 175712-66-0)

2-(3-Chlorophenyl)-1-phenyl-1H-benzodimidazole (CAS No. 175712-66-0) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and materials science research. This benzodimidazole derivative is characterized by its unique molecular structure, featuring a chlorophenyl group at the 2-position and a phenyl group at the 1-position. Its versatility makes it a valuable intermediate in the synthesis of bioactive molecules and functional materials.

The compound's CAS number 175712-66-0 serves as a unique identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Researchers often explore its optical properties, thermal stability, and potential applications in OLEDs (Organic Light-Emitting Diodes), a trending topic in materials science. With the growing demand for energy-efficient displays, 2-(3-Chlorophenyl)-1-phenyl-1H-benzodimidazole is frequently studied for its electron-transporting capabilities and luminescent behavior.

In the pharmaceutical sector, benzodimidazole derivatives are renowned for their biological activity, including antimicrobial and anticancer properties. While CAS 175712-66-0 itself is not a drug, its structural framework is pivotal in designing small-molecule inhibitors targeting enzymes like kinases—a hot topic in cancer therapy research. Users searching for "benzodimidazole applications in medicine" or "heterocyclic compounds for drug discovery" will find this compound highly relevant.

Synthetic routes to 2-(3-Chlorophenyl)-1-phenyl-1H-benzodimidazole often involve condensation reactions between o-phenylenediamine and substituted benzaldehydes, followed by oxidation. Recent advancements in green chemistry have spurred interest in optimizing these processes using catalytic methods or microwave-assisted synthesis—keywords frequently queried in academic and industrial circles. The compound's purification and characterization (via HPLC, NMR, and mass spectrometry) are critical for ensuring reproducibility, a concern highlighted in peer-reviewed journals.

From an industrial perspective, 175712-66-0 is cataloged by suppliers specializing in fine chemicals and research intermediates. Its storage conditions (typically under inert atmospheres) and handling precautions align with standard laboratory safety protocols. Notably, the compound's solubility in organic solvents like DMSO and dichloromethane facilitates its use in diverse experimental setups.

Environmental and sustainability considerations are increasingly shaping chemical research. 2-(3-Chlorophenyl)-1-phenyl-1H-benzodimidazole is no exception, with studies probing its biodegradability and eco-friendly synthesis routes. Queries such as "green synthesis of benzodimidazoles" reflect this shift toward sustainable practices, making the compound a subject of interdisciplinary interest.

In summary, CAS No. 175712-66-0 represents a multifaceted compound bridging materials science, pharmacology, and synthetic chemistry. Its structural motifs and functional groups continue to inspire innovations, from optoelectronic devices to targeted therapies. As research evolves, this benzodimidazole derivative remains a cornerstone in both academic and industrial laboratories worldwide.